Cas no 113741-03-0 (2-(2-phenyl-1H-imidazol-1-yl)ethan-1-amine)

• Product name: 2-(2-phenyl-1H-imidazol-1-yl)ethan-1-amine
• CAS No: 113741-03-0
• MF: C₁₁H₁₃N₃
• MW: 187.24102
• MDL: MFCD09908661
• CID: 1099577
• PubChem ID: 23004652

2-(2-phenyl-1H-imidazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1H-Imidazole-1-ethanamine
• 2-(2-Phenyl-1H-imidazol-1-yl)ethanamine
• 2-(2-phenyl-1H-imidazol-1-yl)ethan-1-amine
• SCHEMBL1306747
• DTXSID801297892
• 113741-03-0
• 2-(2-phenylimidazol-1-yl)ethylamine
• BBL035019
• ALBB-031478
• STL421633
• ZVHZLDXOWVXOEF-UHFFFAOYSA-N
• AKOS010302114

• MDL： MFCD09908661
• Inchi： InChI=1S/C11H13N3/c12-6-8-14-9-7-13-11(14)10-4-2-1-3-5-10/h1-5,7,9H,6,8,12H2
• InChI Key： ZVHZLDXOWVXOEF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NC=CN2CCN

Computed Properties

• Exact Mass: 187.11109
• Monoisotopic Mass: 187.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8A^2

Experimental Properties

• PSA: 43.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles